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Aromatase Inhibition Percentage Comparison

Inhibitor Generation Dosage
Inhibition
Percentage

Class / Type

Rogletimide [1] [2] Second 200 mg, twice daily 50.6% Type II

(Nonsteroidal,
Reversible)

400 mg, twice daily 63.5%

800 mg, twice daily 73.8%

Aminoglutethimide
[1] [2]

First 250 mg, four times
daily

90.6% Type II
(Nonsteroidal,

Reversible)

Fadrozole [1] [2] Second 2 mg, twice daily 92.6% Type II

(Nonsteroidal,
Reversible)

Formestane [1] [2] Second 500 mg,
intramuscular,

weekly

92.5% Type I (Steroidal,
Irreversible)
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Inhibitor Generation Dosage
Inhibition
Percentage

Class / Type

Exemestane [1] [2] Third 25 mg, once daily 97.9% Type I (Steroidal,

Irreversible)

Anastrozole [1] [2] Third 1 mg, once daily 96.7% - 97.3% Type II

(Nonsteroidal,
Reversible)

Letrozole [1] [2] Third 2.5 mg, once daily >99.1% Type II
(Nonsteroidal,

Reversible)

Experimental Data and Mechanism

The quantitative data for Rogletimide and other early-generation inhibitors primarily comes from clinical

studies that measured whole-body aromatization in postmenopausal women [1]. This method uses tracer

techniques to calculate the total inhibition of estrogen synthesis, providing a systemic measure of the drug's

efficacy [1].

As a Type II, nonsteroidal inhibitor, Rogletimide works through reversible competition. It binds directly

to the heme group of the aromatase cytochrome P450 enzyme, blocking the natural substrate (androgen)

from accessing the active site [3] [2]. The following diagram illustrates this competitive inhibition

mechanism:
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Normal Aromatization Inhibition by Rogletimide
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Summary for Researchers

Context of Data: Rogletimide is a second-generation aromatase inhibitor, largely superseded in
clinical practice by more potent and selective third-generation AIs like letrozole, anastrozole, and

exemestane [1] [3]. The available inhibition data reflects its historical development stage.
Key Differentiator: Rogletimide, like other Type II inhibitors, binds reversibly to the enzyme's

heme moiety. This contrasts with Type I inhibitors (e.g., exemestane), which are steroidal analogs
that irreversibly inactivate the enzyme [3] [2].

Assay Methods: Modern AI research utilizes both cell-free (direct measurement with recombinant
enzyme) and cell-based (indirect measurement via cell proliferation) assays to evaluate potency [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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